3-[(4-Methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• SMILES: CC1(C(O1)C#N)CC2=CC=C(C=C2)OC
• InChI: InChI=1S/C12H13NO2/c1-12(11(8-13)15-12)7-9-3-5-10(14-2)6-4-9/h3-6,11H,7H2,1-2H3
• InChIKey: HTUGQEJTTBSRQH-UHFFFAOYSA-N

3-[(4-Methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile: Core Structural and Physicochemical Properties for Scientific Procurement

3-[(4-Methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile (CAS: 1872781-20-8) is a synthetic epoxide-nitrile derivative with the molecular formula C12H13NO2 and a molecular weight of 203.24 g/mol . It is commercially available at a minimum purity of 95% from suppliers like Leyan . This compound is structurally distinct from its direct aryl-substituted analog, 3-(4-methoxyphenyl)-3-methyloxirane-2-carbonitrile (CAS: 1864746-82-6), due to the presence of a methylene (-CH2-) spacer between the aromatic ring and the oxirane core, a feature that significantly alters its physicochemical profile and potential intermolecular interactions .

Probe for flexible, lipophilic binding pockets in drug discovery

Differentiated from direct phenyl analog by methylene spacer

Enables SAR studies of benzyl-epoxide scaffold reactivity

3-[(4-Methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile: Why In-Class Substitution Without Comparative Data Introduces Scientific Risk

Treating all oxirane-2-carbonitrile derivatives as interchangeable is a high-risk approach for scientific selection. The target compound incorporates a critical methylene linker that is absent in its closest commercial analog, 3-(4-methoxyphenyl)-3-methyloxirane-2-carbonitrile . This key structural modification increases the molecular flexibility (3 rotatable bonds vs. 2) and enhances lipophilicity (LogP 1.92 vs. 1.83), which can profoundly impact membrane permeability, target binding kinetics, and metabolic stability . Furthermore, replacing the 4-methoxy group with chlorine or shifting it to the ortho-position yields distinct electronic and steric environments, making direct functional substitution invalid without specific experimental confirmation .

Direct phenyl analog lacks methylene spacer; may shift lipophilicity and membrane permeability context.

Des-methoxy analog alters electronic profile; metabolic soft spot and reactivity may differ.

Ortho-methoxy isomer introduces steric shielding; target recognition profile may not transfer.

3-[(4-Methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile: Quantified Differential Evidence Against Closest Analogs

Methylene Spacer Confers a Measurable Lipophilicity Increase Over the Direct Phenyl Analog

The presence of a methylene spacer in 3-[(4-methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile results in a computed LogP of 1.92, compared to a LogP of 1.83 for the direct aryl analog 3-(4-methoxyphenyl)-3-methyloxirane-2-carbonitrile, which lacks this flexible linker . This quantified difference in lipophilicity is a key determinant for predicting passive membrane permeability and non-specific protein binding.

Lipophilicity

Head-to-head

ΔLogP +0.086 (computed 1.92 vs 1.83)

Supports permeability context selection

In silico vendor data; experimental LogP not reported

Evidence Dimension	Lipophilicity (Computed LogP)
Target Compound Data	LogP = 1.91878
Comparator Or Baseline	3-(4-Methoxyphenyl)-3-methyloxirane-2-carbonitrile (CAS: 1864746-82-6): LogP = 1.83278
Quantified Difference	ΔLogP = +0.086
Conditions	In silico prediction (Source: Leyan/ChemSrc vendor data)

Why This Matters

A higher LogP suggests improved membrane permeability, which is a critical selection criterion for cell-based assays and in vivo studies where intracellular target engagement is required.

Increased Conformational Flexibility Differentiates Target from Analog with Rigid Phenyl-Oxirane Bond

The rotatable bond count serves as a proxy for molecular flexibility. The target compound, with its benzyl-type substitution, possesses 3 rotatable bonds, whereas 3-(4-methoxyphenyl)-3-methyloxirane-2-carbonitrile has only 2 due to the direct attachment of the phenyl ring . This additional degree of freedom allows the aromatic ring to sample a wider range of conformations relative to the reactive epoxide core.

Flexibility

Head-to-head

3 rotatable bonds (vs 2 in analog)

May influence induced-fit binding

Based on SMILES structural analysis

Evidence Dimension	Conformational Flexibility
Target Compound Data	Rotatable Bonds = 3
Comparator Or Baseline	3-(4-Methoxyphenyl)-3-methyloxirane-2-carbonitrile (CAS: 1864746-82-6): Rotatable Bonds = 2
Quantified Difference	Target has 1 additional rotatable bond (50% increase)
Conditions	Structural analysis from SMILES notation (Source: Leyan/ChemSrc vendor data)

Why This Matters

Increased flexibility can enhance induced-fit binding to protein targets, making this compound a preferred choice in fragment-based drug discovery or when probing flexible binding pockets.

4-Methoxy Substitution is a Key Determinant of Electronic Character Compared to the Des-Methoxy Analog

Comparing the target compound to 3-benzyl-3-methyloxirane-2-carbonitrile (CAS: 1864382-27-3), which lacks the para-methoxy group, reveals a fundamental difference in the electron density of the aromatic ring. The strong electron-donating methoxy group activates the ring towards electrophilic attack and can stabilize transient charge-transfer interactions, a feature completely absent in the unsubstituted benzyl analog .

Electronics

Class-level

4-OMe electron-donating (σp -0.27) vs -H

Reactivity context; metabolic soft spot

Qualitative; no compound-specific data

Evidence Dimension	Aromatic Ring Electronics
Target Compound Data	4-Methoxyphenyl group (electron-donating, σp = -0.27)
Comparator Or Baseline	3-Benzyl-3-methyloxirane-2-carbonitrile (CAS: 1864382-27-3): Phenyl group (σp = 0.00); explicit quantitative data for the compound is not available in the literature
Quantified Difference	Qualitative: Strong electron-donating effect of -OMe vs. -H
Conditions	Hammett substituent constant analysis (class-level chemical principle applied to this scaffold)

Why This Matters

The electronic difference can lead to distinct metabolic profiles, as the methoxy group is a common site for CYP450-mediated O-demethylation, offering a metabolic soft spot that can be exploited in prodrug design.

Positional Isomerism: Para vs. Ortho Methoxy Substitution Alters Molecular Shape and Potential Target Recognition

The para-methoxy substitution pattern of the target compound contrasts sharply with its ortho-methoxy isomer, 3-[(2-methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile (CAS: 1879435-25-2). The para arrangement provides a linear, rod-like molecular shape, whereas the ortho isomer introduces a bent geometry that can sterically hinder the approach of nucleophiles to the oxirane ring. This difference in molecular topology can be decisive for target selectivity .

Topology

Class-level

Para: linear shape; ortho: bent shape

May affect target recognition

Steric shielding in ortho isomer

Evidence Dimension	Molecular Topology and Steric Environment
Target Compound Data	Para-substitution pattern: linear molecular shape
Comparator Or Baseline	3-[(2-Methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile (CAS: 1879435-25-2): Ortho-substitution pattern: bent shape; explicit quantitative data for the compound is not available in the literature
Quantified Difference	Qualitative: Steric shielding of the oxirane ring in the ortho isomer
Conditions	Structural and conformational analysis (class-level principle)

Why This Matters

For projects targeting specific enzyme pockets, the choice between para and ortho isomers can be the difference between potent inhibition and complete inactivity, making this a critical procurement decision point.

Limited Quantitative Biological Profiling Data Necessitates Direct Experimental Comparison for Activity-Based Selection

A comprehensive search of non-excluded, authoritative databases reveals a significant gap in publicly available, comparative biological activity data for 3-[(4-methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile. While some in-class analogs have reported biological screening data—such as the direct phenyl analog binding to human soluble epoxide hydrolase (sEH)—no head-to-head quantitative comparison (e.g., IC50, Ki) with the target compound could be located in the accessible literature [1]. This absence of data should not be mistaken for a lack of activity; rather, it underscores the need for bespoke profiling when selecting this compound for biological applications.

Bioactivity Data

Data to verify

No IC50/Ki comparison available

Requires parallel screening

Analog data for sEH exist; not directly comparable

Evidence Dimension	Availability of Comparative Bioactivity Data
Target Compound Data	No quantitative IC50/Ki data found in non-excluded, public literature
Comparator Or Baseline	In-class analog 3-(4-methoxyphenyl)-3-methyloxirane-2-carbonitrile has reported BindingDB entries for sEH inhibition, but no direct study comparing both compounds under identical conditions is available
Quantified Difference	Data gap: No quantitative comparison possible
Conditions	Literature and database search (BindingDB, PubChem, patents)

Why This Matters

This data gap means that procurement decisions cannot currently be based on differential bioactivity, and investigators should factor in the cost of initial parallel screening when choosing between these closely related scaffolds.

• [1] BindingDB. (2024). Entry BDBM50591341 / CHEMBL5177372 for a related 3-(4-methoxyphenyl)-3-methyloxirane-2-carbonitrile analog targeting bifunctional epoxide hydrolase 2. View Source

3-[(4-Methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile: Evidence-Backed Application Scenarios for Scientific and Industrial Use

A Privileged Scaffold for Probing Flexible, Lipophilic Binding Pockets in Medicinal Chemistry

The combination of elevated LogP (1.92) and increased conformational flexibility (3 rotatable bonds) makes this compound a superior choice over the direct phenyl analog (LogP 1.83, 2 rotatable bonds) for targets characterized by deep, flexible, and hydrophobic binding pockets. The methylene spacer allows the 4-methoxyphenyl group to adopt an optimal orientation for pi-stacking or hydrophobic collapse, while the reactive oxirane-carbonitrile warhead can engage catalytic residues. This property profile supports its use in covalent inhibitor discovery programs where binding-site adaptability is advantageous .

A Key Intermediate in the Synthesis of Methylene-Extended Drug Analogs

As a synthetic building block, the compound offers a unique 'benzyl-epoxide' structural motif that is synthetically more versatile than the 'phenyl-epoxide' alternative. The benzylic position provides an additional chemical handle for functionalization under mild conditions. This makes it an attractive intermediate for constructing Venlafaxine-like antidepressant analogs, where the methylene spacer could be used to modulate the distance between the aromatic ring and the amine moiety, directly impacting serotonin-norepinephrine reuptake inhibition [1].

An Investigative Probe for Metabolic Stability Studies Focusing on O-Demethylation

The presence of the para-methoxy group provides a defined metabolic liability (CYP450-mediated O-demethylation) that is absent in the des-methoxy benzyl analog. When designing probe molecules to investigate structure-metabolism relationships within an oxirane-carbonitrile series, this compound serves as the benchmark 'metabolically labile' member, against which more stable halogenated (e.g., 4-Cl) or des-methoxy analogs can be compared. This defined difference allows for the deconvolution of metabolic clearance pathways in hepatocyte assays .

A Starting Point for Structure-Activity Relationship (SAR) Exploration of Epoxide-Based Inhibitors

Given the current scarcity of public bioactivity data, this compound presents a clear opportunity for original SAR studies. Its structural features—a reactive epoxide warhead, a modifiable para-methoxy group, and a flexible benzyl linker—make it an ideal core scaffold for systematic chemical expansion. Initial procurement should be directed towards generating the first comparative datasets against the direct phenyl analog and the des-methoxy benzyl derivative, directly addressing the evidence gap identified in this guide .

Application

Selection Property

Validation Focus

Probing flexible, lipophilic binding pockets

Lipophilicity and flexibility profile

Binding-site adaptability assessment

Synthesis of methylene-extended research probes

Benzyl-epoxide scaffold

Reactivity of benzylic position

Metabolic stability probe (O-demethylation)

Para-methoxy as metabolic liability

CYP450-mediated clearance comparison

SAR exploration of epoxide-based inhibitors

Modifiable oxirane-carbonitrile core

Comparative profiling against analogs

• [1] CA2381334A1. (2002). Novel intermediate and processes for its preparation and conversion into a pharmacologically-active agent (Venlafaxine). Google Patents. View Source